Cas no 921836-27-3 (6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• CAS No: 921836-27-3
• MF: C₂₄H₂₄FN₃O₃
• MW: 421.464069366455
• CID: 5987586
• PubChem ID: 8556606
• Update Time: 2025-11-07

6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 2-(4-fluorophenyl)-5-methoxy-6-[[4-(phenylmethyl)-1-piperidinyl]carbonyl]-
• F2213-0569
• 921836-27-3
• AKOS024628974
• 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3-one
• 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3(2H)-one

• Inchi： 1S/C24H24FN3O3/c1-31-21-16-22(29)28(20-9-7-19(25)8-10-20)26-23(21)24(30)27-13-11-18(12-14-27)15-17-5-3-2-4-6-17/h2-10,16,18H,11-15H2,1H3
• InChI Key： LDQAVHOMUOXKQO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)N=C(C(N2CCC(CC3=CC=CC=C3)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 421.18016980g/mol
• Monoisotopic Mass: 421.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 568.5±60.0 °C(Predicted)
• pka: -1.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one (CAS No. 921836-27-3)

The compound 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one (CAS No. 921836-27-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzylpiperidine moiety, a fluorophenyl group, and a dihydropyridazinone core makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The structural features of 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one align with this trend, as its piperidine-carbonyl linkage and methoxy-dihydropyridazinone scaffold are known to interact with key cellular targets. This has led to increased searches for "CAS 921836-27-3 applications" and "dihydropyridazinone derivatives in drug discovery" across scientific databases.

One of the most discussed topics in modern pharmacology is the optimization of drug-like properties such as bioavailability and metabolic stability. The presence of both hydrophobic (benzyl and fluorophenyl) and polar (carbonyl and methoxy) groups in this compound suggests a balanced pharmacokinetic profile. This has sparked debates in forums about "how to improve solubility of benzylpiperidine derivatives" and "fluorophenyl vs. chlorophenyl in medicinal chemistry," highlighting its relevance to current research priorities.

Synthetic accessibility is another critical factor for researchers investigating CAS 921836-27-3. The compound's multi-step synthesis involving piperidine acylation and pyridazinone ring formation presents both challenges and opportunities for process chemists. Recent publications have explored "green chemistry approaches for dihydropyridazinone synthesis," reflecting the growing emphasis on sustainable methodologies in organic chemistry.

From a mechanistic perspective, the 4-fluorophenyl substituent in this molecule is particularly noteworthy. Fluorine incorporation is a widely adopted strategy in drug design due to its ability to enhance binding affinity and modulate electronic effects. This has led to frequent queries like "role of fluorine in bioactive molecules" and "SAR studies of fluorophenyl-containing compounds," underscoring the compound's alignment with contemporary medicinal chemistry trends.

In conclusion, 6-(4-benzylpiperidine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one represents a fascinating case study in modern drug development. Its structural complexity, combined with the pharmacophoric features of its benzylpiperidine and dihydropyridazinone components, positions it as a valuable subject for ongoing research into targeted therapies and molecular recognition phenomena.